
Application of Basic Cupric Carbonate in Wood
Preservation: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Basic cupric carbonate

Cat. No.: B128520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic cupric carbonate (CuCO₃·Cu(OH)₂), often in micronized form, is a key active ingredient

in modern wood preservatives.[1][2] Its broad-spectrum efficacy against fungal and insecticidal

degradation makes it a vital component in protecting wood products and extending their service

life.[3][4] This document provides detailed application notes, experimental protocols, and an

overview of the mechanisms of action for researchers and professionals in wood science and

biocide development. Copper-based preservatives work by penetrating the cellular structures

of the wood, creating a barrier against microbial decay.[4]

Mechanism of Action
The primary mode of action of basic cupric carbonate in wood preservation relies on the

release of cupric ions (Cu²⁺), which are toxic to wood-destroying fungi and insects.[2][5] While

basic copper carbonate itself has low water solubility, it reacts with the natural acidic

components of wood, such as acetic acid, to form soluble copper compounds.[6] These mobile

copper ions can then diffuse into the wood cell walls and interact with vital fungal enzymes and

proteins.

Some wood-decay fungi, particularly brown-rot fungi, have developed a tolerance to copper by

producing oxalic acid.[7][8] This acid reacts with copper ions to form insoluble and non-toxic

copper oxalate crystals, effectively detoxifying the immediate environment of the fungus.[8]
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However, modern preservative formulations often include co-biocides, such as azoles, to

combat these copper-tolerant fungi.[9]

Quantitative Data: Preservative Retention Levels
The efficacy of wood preservatives containing basic cupric carbonate is directly related to the

retention level of the active ingredients in the wood. Retention is typically measured in pounds

per cubic foot (pcf) or kilograms per cubic meter ( kg/m ³). The American Wood Protection

Association (AWPA) provides standardized retention levels for various applications. Micronized

Copper Azole (MCA) is a common formulation that utilizes basic cupric carbonate.

Table 1: AWPA Standardized Minimum Retention Levels for Micronized Copper Azole (MCA)

[10][11]

Use Category Application Environment MCA-C Retention (pcf)

UC3B Above ground, protected 0.060

UC4A Ground contact, general use 0.15

UC4B Ground contact, heavy duty 0.31

Experimental Protocols
Wood Treatment Protocol (Pressure Treatment)
Pressure treatment is a common method for impregnating wood with basic cupric carbonate-

based preservatives.[4]

Objective: To achieve a target retention of the preservative within the wood samples.

Materials:

Wood samples (e.g., Southern Pine sapwood blocks)

Micronized copper carbonate preservative solution of a known concentration

Pressure treatment cylinder
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Vacuum pump

Pressure pump

Balance for weighing wood samples

Procedure:

Initial Weighing: Record the initial weight of each oven-dried wood sample.

Preservative Preparation: Prepare the treating solution to the desired concentration based

on the target retention and the known uptake characteristics of the wood species.

Loading: Place the wood samples in the pressure treatment cylinder.

Initial Vacuum: Apply an initial vacuum to the cylinder (e.g., -85 kPa for 30 minutes) to

remove air from the wood cells.

Flooding: While maintaining the vacuum, flood the cylinder with the preservative solution.

Pressurization: Apply pressure to the cylinder (e.g., 1000 kPa for 60 minutes) to force the

preservative into the wood structure.

Final Vacuum: Release the pressure and apply a final vacuum (e.g., -85 kPa for 15 minutes)

to remove excess preservative from the wood surface.

Final Weighing: Remove the treated samples, wipe off any surface excess, and weigh them

immediately to determine the amount of preservative solution absorbed.

Retention Calculation: Calculate the preservative retention based on the weight gain of the

wood samples and the concentration of the treating solution.

Drying: Air-dry the treated samples to allow for fixation of the preservative.

AWPA E10-16: Standard Method of Testing Wood
Preservatives by Laboratory Soil-Block Cultures
This method is used to determine the fungicidal effectiveness of wood preservatives.[1][5]
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Objective: To determine the minimum amount of preservative that is effective in preventing

decay by specific fungi under controlled laboratory conditions.

Materials:

Treated and untreated wood blocks (e.g., 19 mm cubes)

Culture bottles with a soil substrate

Selected species of wood-decay fungi (e.g., Gloeophyllum trabeum, Postia placenta)

Incubator

Procedure:

Preparation of Culture Bottles: Add soil to culture bottles, adjust the moisture content, and

sterilize.

Inoculation: Inoculate the soil with the desired test fungus and incubate until the fungus

covers the soil surface.

Sample Placement: Place the sterile, weighed, treated and untreated wood blocks onto the

actively growing fungal culture.

Incubation: Incubate the bottles at a controlled temperature and humidity (e.g., 27°C and

70% RH) for a specified period (e.g., 12 weeks).

Final Assessment: At the end of the incubation period, remove the blocks, carefully clean off

the fungal mycelium, and oven-dry them.

Weight Loss Calculation: Weigh the blocks and calculate the percentage of weight loss due

to fungal decay. The preservative threshold is the retention level at which the average weight

loss is below a specified limit.

AWPA E11-06: Standard Method of Determining the
Leachability of Wood Preservatives
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This method evaluates the resistance of a preservative to being leached out of the wood by

water.[3][12]

Objective: To determine the amount of preservative that leaches from treated wood under

laboratory conditions.

Materials:

Treated wood blocks

Leaching vessel

Deionized water

Analytical equipment to measure copper concentration (e.g., Atomic Absorption

Spectrometer)

Procedure:

Sample Preparation: A set of treated wood blocks are impregnated with the preservative to a

known retention.

Initial Analysis: A subset of the blocks is analyzed to determine the initial preservative

content.

Leaching: The remaining blocks are submerged in deionized water in a leaching vessel. The

water is periodically replaced over a set time period (e.g., 14 days).

Leachate Analysis: The collected water (leachate) can be analyzed to determine the amount

of leached preservative.

Final Wood Analysis: After the leaching period, the wood blocks are dried and analyzed for

their remaining preservative content.

Leaching Calculation: The percentage of the preservative that has leached from the wood is

calculated by comparing the initial and final preservative content in the wood.
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Caption: Experimental workflow for evaluating basic cupric carbonate in wood preservation.
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Caption: Conceptual diagram of the mechanism of action of basic cupric carbonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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